![molecular formula C15H21NO2 B7515020 (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone](/img/structure/B7515020.png)
(3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone, also known as HPPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. HPPM is a synthetic compound that has been developed through a complex process of chemical synthesis.
Scientific Research Applications
(3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been studied extensively for its potential applications in medical research. It has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has also been shown to have antitumor activity, making it a potential candidate for cancer therapy. Additionally, (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes and receptors involved in inflammation and tumor growth. (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and tumor growth.
Biochemical and Physiological Effects
(3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to have several biochemical and physiological effects. Studies have suggested that (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone may have anti-inflammatory and analgesic effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has also been shown to have antitumor activity by inducing apoptosis (cell death) in cancer cells. Additionally, (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of using (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone in lab experiments is its high cost, which may limit its use in certain research settings.
Future Directions
There are several future directions for research on (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone. One direction is to further investigate its potential applications in the treatment of pain, inflammation, and cancer. Another direction is to investigate its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone and to identify potential targets for its therapeutic use.
Synthesis Methods
The synthesis of (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone involves several steps, including the reaction of 4-isopropylbenzaldehyde with piperidine, followed by the addition of a reducing agent to produce the corresponding alcohol. The alcohol is then converted into (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone through a series of chemical reactions. This synthesis method has been optimized to produce high yields of (3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone with high purity.
properties
IUPAC Name |
(3-hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c1-11(2)12-5-7-13(8-6-12)15(18)16-9-3-4-14(17)10-16/h5-8,11,14,17H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPNMCRVFNQCKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(=O)N2CCCC(C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Hydroxypiperidin-1-yl)-(4-propan-2-ylphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.